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Compound of Interest

Compound Name: Butyl methanesulfinate

CAS No.: 675-87-6

Cat. No.: B14747322

Get Quote

Target Audience: Researchers, scientists, and drug development professionals.

Introduction
Butyl methanesulfinate (CAS: 675-87-6) is an alkyl sulfinate ester that serves as a highly

effective electrophilic methanesulfinylating agent. In drug development and complex organic

synthesis, the introduction of a methylsulfinyl group (–S(O)CH₃) is a critical transformation for

creating sulfoxides, sulfinamides, and other sulfur-containing pharmacophores. Compared to

highly reactive and moisture-sensitive sulfinyl chlorides, butyl methanesulfinate offers a

superior balance of benchtop stability, ease of handling, and controlled reactivity.

Mechanistic Insights and Causality
The synthetic utility of butyl methanesulfinate lies in the highly polarized nature of its

sulfur(IV) center. The adjacent oxygen atoms withdraw electron density, rendering the sulfur

atom highly susceptible to nucleophilic attack.
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Leaving Group Efficacy: Upon attack by a hard nucleophile (e.g., a carbanion from a

Grignard reagent or a nitrogen lone pair from a lithium amide), the reaction proceeds via a

trigonal bipyramidal intermediate. The butoxide ion (BuO⁻) serves as an excellent leaving

group, driving the reaction forward to yield the sulfinylated product [1].

Stability vs. Reactivity: While methanesulfinyl chloride is prone to rapid hydrolysis and

degradation, the butyl ester is significantly more stable, allowing for precise stoichiometric

control during sensitive late-stage functionalizations [2].

Stereochemical Considerations: Nucleophilic substitution at the sulfur atom of sulfinate

esters typically proceeds with inversion of configuration. While butyl methanesulfinate is

often utilized in its racemic form for achiral targets, its derivatives and the general sulfinate

ester methodology are foundational in the asymmetric synthesis of enantiopure sulfoxides

[3].
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Figure 1: Mechanistic pathway of nucleophilic substitution at the sulfur(IV) center.

Physicochemical Properties & Reaction Scope
To ensure reproducibility, researchers must account for the physical properties of the reagent,

particularly its lack of a strong UV chromophore, which dictates specific TLC visualization

techniques.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14747322/docs?utm_src=pdf-body#application-note-butyl-methanesulfinate-as-a-versatile-sulfinylating-agent-in-organic-synthesis
https://www.benchchem.com/product/b14747322/docs?utm_src=pdf-body-img#application-note-butyl-methanesulfinate-as-a-versatile-sulfinylating-agent-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14747322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Profile of Butyl Methanesulfinate

Property Value / Description

Chemical Name Butyl methanesulfinate

CAS Number 675-87-6

Molecular Formula C₅H₁₂O₂S

Molecular Weight 136.21 g/mol

Appearance Clear, colorless to pale yellow liquid

Storage Conditions
2–8 °C, strictly under inert atmosphere

(Argon/Nitrogen)

Detection (TLC)
Poor UV absorbance; strictly requires KMnO₄ or

Iodine staining

Table 2: Typical Sulfinylation Transformations

Nucleophile Type Reagent Example Product Class Typical Yield

Organomagnesium Aryl-MgBr (Grignard) Aryl Methyl Sulfoxide 75 – 90%

Organolithium Alkyl-Li Alkyl Methyl Sulfoxide 70 – 85%

Lithium Amide R₂N-Li
N,N-Dialkyl

Methanesulfinamide
65 – 80%

Experimental Protocols
Protocol A: Synthesis of Methyl Aryl Sulfoxides via
Grignard Addition
Causality & Design: Grignard reagents are highly nucleophilic but also strongly basic. To

prevent unwanted α-deprotonation of the methanesulfinyl methyl group (which would lead to

complex mixtures or carbanion-mediated self-condensation), the reaction must be strictly

conducted at cryogenic temperatures (–78 °C).
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Step-by-Step Methodology:

Preparation of the Electrophile: Flame-dry a 50 mL Schlenk flask under vacuum and backfill

with Argon (repeat 3x). Add butyl methanesulfinate (1.0 mmol) and anhydrous

Tetrahydrofuran (THF, 10 mL).

Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach exactly –

78 °C. Stir for 10 minutes to ensure thermal equilibration.

Nucleophile Addition: Using a syringe pump, add the Aryl Grignard reagent (1.2 mmol,

typically a 1.0 M solution in THF) dropwise over 30 minutes. Causality: Slow addition

prevents localized heating; a transient color change may occur as the Grignard coordinates,

but it should dissipate.

Reaction Monitoring (Self-Validation): Stir at –78 °C for 2 hours. Monitor the disappearance

of the sulfinate ester via TLC (Hexanes/EtOAc 7:3). Note: Because butyl methanesulfinate
is not UV-active, you must stain the TLC plate with KMnO₄ to validate the consumption of the

starting material.

Quenching (Critical Step): Quench the reaction while still cold by adding saturated aqueous

NH₄Cl (5 mL). This neutralizes the magnesium alkoxide intermediate without hydrolyzing the

newly formed sulfoxide.

Workup: Warm to room temperature. Extract the aqueous layer with Ethyl Acetate (3 x 15

mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and

concentrate under reduced pressure.

Purification: Purify the crude methyl aryl sulfoxide via flash column chromatography.

Protocol B: N-Sulfinylation to Form
Methanesulfinamides
Causality & Design: Neutral amines are generally not nucleophilic enough to displace the

butoxide group from the sulfinate ester at a synthetically useful rate [4]. Therefore, the amine

must be pre-activated by deprotonation to a lithium amide using n-Butyllithium (n-BuLi) prior to

the addition of the sulfinylating agent.
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Step-by-Step Methodology:

Amine Activation: In a flame-dried flask under Argon, dissolve the primary or secondary

amine (1.0 mmol) in anhydrous THF (10 mL). Cool to –78 °C.

Deprotonation: Add n-BuLi (1.05 mmol, 2.5 M in hexanes) dropwise. Stir for 30 minutes to

ensure complete formation of the lithium amide.

Sulfinylation: Add butyl methanesulfinate (1.1 mmol) dropwise to the cold solution.

Thermal Gradient (Self-Validation): Allow the reaction to slowly warm to 0 °C over 2 hours.

Validate progress via TLC; the successful formation of the sulfinamide will typically appear as

a more polar, UV-active spot (if the amine contains an aryl/conjugated group) compared to

the starting material.

Workup: Quench with water (5 mL), extract with Dichloromethane (3 x 15 mL), dry over

MgSO₄, and purify via chromatography.
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Figure 2: Step-by-step experimental workflow for the sulfinylation of nucleophiles.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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